Cas no 1368912-77-9 (1-isocyanato-2-methoxy-4,5-dimethylbenzene)

1-isocyanato-2-methoxy-4,5-dimethylbenzene structure

1368912-77-9 structure

Product Name:1-isocyanato-2-methoxy-4,5-dimethylbenzene

CAS No:1368912-77-9

Molecular Formula:C₁₀H₁₁NO₂

Molecular Weight:177.199842691422

CID:5830554

PubChem ID:82280566

1-isocyanato-2-methoxy-4,5-dimethylbenzene Properties

Names and Identifiers

- 1-isocyanato-2-methoxy-4,5-dimethylbenzene
- EN300-1856065
- 1368912-77-9
- InChIKey： KVYJWJXMEJIHOP-UHFFFAOYSA-N
- Inchi： 1S/C10H11NO2/c1-7-4-9(11-6-12)10(13-3)5-8(7)2/h4-5H,1-3H3
- SMILES： O(C)C1C(=CC(C)=C(C)C=1)N=C=O

Computed Properties

Exact Mass: 177.078978594g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 177.078978594g/mol
Heavy Atom Count: 13
Complexity: 211
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 38.7Å²

1-isocyanato-2-methoxy-4,5-dimethylbenzene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1856065-0.05g	1-isocyanato-2-methoxy-4,5-dimethylbenzene	1368912-77-9		0.05g	$624.0	2023-09-18

1-isocyanato-2-methoxy-4,5-dimethylbenzene Related Literature

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3. Comment on “Giant dielectric permittivity of detonation-produced nanodiamond is caused by water” by S. S. Batsanov, S. M. Gavrilkin, A. S. Batsanov, K. B. Poyarkov, I. I. Kulakova, D. W. Johnson and B. G. Mendis, J. Mater. Chem., 2012, 22, 11166

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6. S-Linked sialyloligosaccharides bearing liposomes and micelles as influenza virus inhibitors†

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7. Cu, Al and Ga based metal organic framework catalysts for the decarboxylation of oleic acid

L. Yang,G. L. Ruess,M. A. Carreon Catal. Sci. Technol., 2015,5, 2777-2782
8. The application potential of machine learning and genomics for understanding natural product diversity, chemistry, and therapeutic translatability†

Julia M. Maritz,Ondrej Klempir,David Dzamba,Christopher H. Woelk,Daria J. Hazuda,Danny A. Bitton,Geoffrey D. Hannigan Nat. Prod. Rep., 2021,38, 1100-1108
9. Contents list

J. Mater. Chem. C, 2019,7, 13999-14010
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